3-Iodo-4-methyl-5-nitro-1H-indazole

• Molecular Formula: C8H6IN3O2
• Molecular Weight: 303.06 g/mol
• IUPAC Name: 3-iodo-4-methyl-5-nitro-2H-indazole
• InChI: InChI=1S/C8H6IN3O2/c1-4-6(12(13)14)3-2-5-7(4)8(9)11-10-5/h2-3H,1H3,(H,10,11)
• InChI Key: HTAVAOLJIWRUSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=NNC(=C12)I)[N+](=O)[O-]

Description

3-Iodo-4-methyl-5-nitro-1H-indazole (CAS 70315-69-4) is a substituted indazole derivative with the molecular formula C₇H₄IN₃O₂ and a molecular weight of 289.03 g/mol . The indazole core features a bicyclic structure with two adjacent nitrogen atoms, distinguishing it from related heterocycles like indole or benzimidazole. Key substituents include:

• Methyl group at position 4, enhancing lipophilicity and steric bulk.
• Nitro group at position 5, introducing electron-withdrawing effects that influence reactivity and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Iodo-4-methyl-5-nitro-1H-indazole typically involves the iodination of 4-methyl-5-nitro-1H-indazole. One common method is the electrophilic aromatic substitution reaction, where iodine is introduced to the indazole ring in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in an organic solvent like acetic acid or dichloromethane at room temperature.

Industrial Production Methods

Industrial production of 3-Iodo-4-methyl-5-nitro-1H-indazole may involve large-scale iodination processes using continuous flow reactors. These reactors allow for better control of reaction conditions, leading to higher yields and purity of the final product. The use of automated systems and advanced purification techniques such as crystallization and chromatography ensures the production of high-quality compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

3-Iodo-4-methyl-5-nitro-1H-indazole can undergo several types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

Oxidation Reactions: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate or chromium trioxide.

Common Reagents and Conditions

Substitution: Nucleophiles (amines, thiols), solvents (ethanol, dimethylformamide), and catalysts (copper, palladium).

Reduction: Reducing agents (hydrogen gas, sodium borohydride), catalysts (palladium on carbon), and solvents (methanol, ethanol).

Oxidation: Oxidizing agents (potassium permanganate, chromium trioxide), solvents (water, acetic acid).

Major Products Formed

Substitution: 3-Amino-4-methyl-5-nitro-1H-indazole, 3-Thio-4-methyl-5-nitro-1H-indazole.

Reduction: 3-Iodo-4-methyl-5-amino-1H-indazole.

Oxidation: 3-Iodo-4-carboxy-5-nitro-1H-indazole.

Scientific Research Applications

Medicinal Chemistry

Antitumor Activity:
3-Iodo-4-methyl-5-nitro-1H-indazole derivatives have shown promise as potential antitumor agents. Research indicates that indazole-based compounds can inhibit various kinases involved in tumor progression. For instance, derivatives of 3-iodoindazole have been reported to act as inhibitors of Polo-like kinase 4, which is implicated in cancer cell proliferation and survival .

Inhibitors of Fibroblast Growth Factor Receptors:
Recent studies have identified 3-iodoindazole derivatives that act as potent inhibitors of fibroblast growth factor receptors (FGFRs). FGFRs play crucial roles in tumor growth and angiogenesis. One derivative demonstrated an IC50 value of 0.9 nM against FGFR1, indicating its potential as a therapeutic agent for cancers characterized by FGFR dysregulation .

IDO1 Inhibition:
Another significant application is the inhibition of indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme involved in immune tolerance and tumor immune evasion. Compounds derived from 3-iodoindazole have exhibited notable IDO1 inhibitory activities, with some showing IC50 values as low as 5.3 μM, suggesting their utility in cancer immunotherapy .

Synthetic Applications

Cross-Coupling Reactions:
3-Iodo-4-methyl-5-nitro-1H-indazole serves as a valuable building block in synthetic organic chemistry, particularly in cross-coupling reactions such as Suzuki and Stille coupling. These reactions facilitate the formation of carbon-carbon bonds, enabling the synthesis of complex organic molecules. For example, the compound has been utilized to synthesize vinylindazole derivatives through palladium-catalyzed reactions, yielding products that are essential for further medicinal chemistry applications .

Functionalization Strategies:
The direct functionalization of indazole derivatives using various catalytic systems has been explored extensively. Studies have shown that 3-iodoindazole can be effectively functionalized under microwave irradiation conditions, leading to high yields of desired products . This method enhances the efficiency and selectivity of synthesizing novel compounds with potential biological activities.

Anti-inflammatory Properties:
Indazoles, including derivatives of 3-iodo-4-methyl-5-nitro-1H-indazole, have been investigated for their anti-inflammatory properties. Research indicates that certain indazole derivatives can modulate inflammatory pathways and may serve as lead compounds for developing new anti-inflammatory drugs .

Targeting Adenosine Receptors:
The compound's structural characteristics make it a candidate for targeting adenosine receptors, which are involved in various physiological processes and disease states. The modulation of these receptors could lead to novel therapeutic strategies for conditions such as asthma and cancer .

Case Studies and Research Findings

Study	Focus	Key Findings
Sampson et al. (2018)	Antitumor agents	Developed a series of 3-vinylindazole derivatives with significant inhibition against Polo-like kinase 4 .
Duan et al. (2018)	FGFR inhibitors	Identified a potent pan-FGFR inhibitor with IC50 values ranging from 0.9 to 6.1 nM .
Manna et al. (2020)	IDO1 inhibition	Reported compounds with strong IDO1 inhibitory activity, highlighting structure-activity relationships .

Mechanism of Action

The mechanism of action of 3-Iodo-4-methyl-5-nitro-1H-indazole depends on its specific application. In biological systems, it may interact with various molecular targets such as enzymes, receptors, and DNA. The nitro group can undergo bioreduction to form reactive intermediates that can cause DNA damage or inhibit enzyme activity. The iodine atom can enhance the compound’s binding affinity to certain proteins, leading to increased biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Isomerism and Substituent Positioning

The positional arrangement of substituents significantly impacts physicochemical properties and bioactivity. Key analogs include:

Compound Name	CAS Number	Substituent Positions	Molecular Formula	Molecular Weight	Similarity Score*
3-Iodo-4-methyl-5-nitro-1H-indazole	70315-69-4	3-I, 4-Me, 5-NO₂	C₇H₄IN₃O₂	289.03	Reference
3-Iodo-6-methyl-5-nitro-1H-indazole	885520-92-3	3-I, 6-Me, 5-NO₂	C₇H₄IN₃O₂	289.03	0.88
3-Iodo-6-methyl-4-nitro-1H-indazole	70315-70-7	3-I, 6-Me, 4-NO₂	C₇H₄IN₃O₂	289.03	0.86

*Similarity scores (0–1 scale) reflect structural overlap, with lower scores indicating greater divergence due to substituent positioning .

Key Observations:

• Nitro Group Position : In CAS 70315-70-7, the nitro group shifts to position 4, creating a distinct electronic profile that may affect hydrogen-bonding interactions.

Physicochemical Properties

The nitro group’s electron-withdrawing nature likely reduces basicity compared to non-nitrated analogs.

Comparison with Indole Derivatives

describes iodinated indole-imidazole hybrids (e.g., compounds 8–10 ). While structurally distinct from indazoles, these compounds share:

• Nitro/Methyl Groups : Similar substituents influence electronic and steric properties.

Biological Activity

3-Iodo-4-methyl-5-nitro-1H-indazole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound 3-Iodo-4-methyl-5-nitro-1H-indazole has the following chemical structure and properties:

• IUPAC Name : 3-Iodo-4-methyl-5-nitro-1H-indazole
• Molecular Formula : C8H7IN4O2
• Molecular Weight : 292.07 g/mol
• CAS Number : 1167056-16-7

Pharmacological Activities

3-Iodo-4-methyl-5-nitro-1H-indazole exhibits a range of biological activities, including:

• Anticancer Activity
  • Indazole derivatives, including 3-Iodo-4-methyl-5-nitro-1H-indazole, have shown promising anticancer properties. Studies indicate that these compounds can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. For instance, research has demonstrated that indazoles can target specific kinases involved in tumor growth and proliferation .
• Antimicrobial Properties
  • The compound has been evaluated for its antimicrobial activity against various pathogens. In vitro studies have indicated that 3-Iodo-4-methyl-5-nitro-1H-indazole exhibits significant inhibitory effects against both Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent .
• Antileishmanial Activity
  • Recent investigations into the antileishmanial properties of indazole derivatives revealed that compounds similar to 3-Iodo-4-methyl-5-nitro-1H-indazole exhibit potent activity against Leishmania major. Molecular docking studies confirmed stable interactions with the trypanothione reductase enzyme, which is crucial for the survival of the parasite .

The mechanisms underlying the biological activities of 3-Iodo-4-methyl-5-nitro-1H-indazole are multifaceted:

• Inhibition of Kinases : The compound has been shown to inhibit key kinases involved in cancer cell signaling pathways, leading to reduced cell proliferation and increased apoptosis .
• Reactive Oxygen Species (ROS) Generation : Indazole derivatives can induce oxidative stress in microbial cells, contributing to their antimicrobial effects .

Case Studies and Research Findings

Several studies have highlighted the biological significance of 3-Iodo-4-methyl-5-nitro-1H-indazole:

Study	Findings
Sampson et al. (2018)	Demonstrated the synthesis of functionalized indazoles with anticancer activity through C-vinylation reactions under microwave irradiation .
Novel Antileishmanial Research (2021)	Identified promising growth inhibitors against Leishmania major, with molecular dynamics simulations supporting stable binding interactions .
Antimicrobial Activity Assessment	Showed effective inhibition against various bacterial strains, indicating potential for development as an antibacterial agent .